ethyl 2-[[(2R)-oxolane-2-carbonyl]amino]quinoline-3-carboxylate

• IUPAC Name: ethyl 2-[[(2R)-oxolane-2-carbonyl]amino]quinoline-3-carboxylate
• InChI: InChI=1S/C17H18N2O4/c1-2-22-17(21)12-10-11-6-3-4-7-13(11)18-15(12)19-16(20)14-8-5-9-23-14/h3-4,6-7,10,14H,2,5,8-9H2,1H3,(H,18,19,20)/t14-/m1/s1
• InChI Key: XUNYUEHXNKHQGX-CQSZACIVSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC=CC=C2N=C1NC(=O)C3CCCO3
• Isomeric SMILES: CCOC(=O)C1=CC2=CC=CC=C2N=C1NC(=O)[C@H]3CCCO3
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

Ethyl 2-[[(2R)-oxolane-2-carbonyl]amino]quinoline-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a quinoline derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of ethyl 2-[[(2R)-oxolane-2-carbonyl]amino]quinoline-3-carboxylate is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce the expression of certain genes that are involved in cancer progression. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 2-[[(2R)-oxolane-2-carbonyl]amino]quinoline-3-carboxylate in lab experiments is its potential as an anti-cancer agent. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for further research. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl 2-[[(2R)-oxolane-2-carbonyl]amino]quinoline-3-carboxylate. One direction is to further investigate the mechanism of action of this compound and identify the specific enzymes that it targets. Another direction is to explore the potential use of this compound in combination with other anti-cancer agents to enhance its efficacy. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for maximum effectiveness.

Synthesis Methods

The synthesis of ethyl 2-[[(2R)-oxolane-2-carbonyl]amino]quinoline-3-carboxylate has been carried out using various methods. One of the most commonly used methods is the reaction of 2-amino-3-carboxyquinoline with ethyl oxalyl chloride in the presence of triethylamine. This reaction results in the formation of this compound.

Scientific Research Applications

Ethyl 2-[[(2R)-oxolane-2-carbonyl]amino]quinoline-3-carboxylate has potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry, where this compound has been studied for its potential as an anti-cancer agent. Studies have shown that this compound has the ability to inhibit the growth of cancer cells and induce apoptosis.